Cas no 98-40-8 (Benzenesulfonic acid,3-(ethylamino)-4-methyl-)

• Product Name: Benzenesulfonic acid,3-(ethylamino)-4-methyl-
• CAS No: 98-40-8
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 807226
• PubChem ID: 66819
• Update Time: 2025-04-19

Benzenesulfonic acid,3-(ethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-(ethylamino)-4-methyl-
• 2-(ethylamino)toluene-4-sulphonic acid
• 3-(ethylamino)-4-methylbenzenesulfonic acid
• SCHEMBL6660835
• BENZENESULPHONIC ACID, 3-(ETHYLAMINO)-4-METHYL-
• 2-(ETHYLAMINO)TOLUENE-4-SULFONIC ACID
• DTXSID30243362
• N-ETHYL-4-METHYLMETANILIC ACID
• 3-(ETHYLAMINO)-4-METHYLBENZENESULPHONIC ACID
• W-109369
• L783G73YVM
• EINECS 202-664-9
• UNII-L783G73YVM
• AKOS024334100
• NS00041269
• 98-40-8
• Benzenesulfonic acid, 3-(ethylamino)-4-methyl-

• Inchi： 1S/C9H13NO3S/c1-3-10-9-6-8(14(11,12)13)5-4-7(9)2/h4-6,10H,3H2,1-2H3,(H,11,12,13)
• InChI Key： AHAFWLDHQAFWFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)NCC)(=O)(=O)O

Computed Properties

• Exact Mass: 215.062
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.309
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.578